1-(furan-2-ylmethyl)-3-((3-(2-hydroxyethoxy)phenyl)amino)-1H-pyrrole-2,5-dione

• IUPAC Name: 1-(furan-2-ylmethyl)-3-[3-(2-hydroxyethoxy)anilino]pyrrole-2,5-dione
• InChI: InChI=1S/C17H16N2O5/c20-6-8-24-13-4-1-3-12(9-13)18-15-10-16(21)19(17(15)22)11-14-5-2-7-23-14/h1-5,7,9-10,18,20H,6,8,11H2
• InChI Key: IMXKZXYQDYHUBO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OCCO)NC2=CC(=O)N(C2=O)CC3=CC=CO3
• Molecular Formula: C17H16N2O5
• Molecular Weight: 328.32 g/mol

Description

1-(furan-2-ylmethyl)-3-((3-(2-hydroxyethoxy)phenyl)amino)-1H-pyrrole-2,5-dione is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Scientific Research Applications

Metabolic Pathways and Toxicology

Research into heterocyclic amines (HAs) and furan derivatives has significantly contributed to our understanding of metabolic pathways and toxicology. For instance, the metabolism of dietary heterocyclic amines by CYP1A2, demonstrating the enzyme's crucial role in converting these compounds into their carcinogenic forms in humans, highlights the importance of studying these pathways for understanding cancer risk related to dietary choices (Boobis et al., 1994). Similarly, the study of urinary metabolites of furan in tobacco smokers provides insights into the potential carcinogenic risk of furan exposure (Kassem et al., 2020). These studies underline the importance of understanding the metabolic conversion and excretion of heterocyclic compounds for assessing their toxicological impact.

Environmental Exposure and Biomonitoring

The presence of brominated flame retardants and other polyhalogenated compounds in indoor environments as studied by Takigami et al. (2009) draws attention to the environmental aspect of heterocyclic and aromatic compounds (Takigami et al., 2009). Understanding the environmental distribution, human exposure pathways, and potential health impacts of these compounds is crucial for developing safety standards and reducing health risks associated with environmental contamination.

Potential Therapeutic Applications

While direct studies on "1-(furan-2-ylmethyl)-3-((3-(2-hydroxyethoxy)phenyl)amino)-1H-pyrrole-2,5-dione" were not found, research into similar heterocyclic compounds often explores their potential as therapeutic agents. The study of metabolites of HIV-1 protease inhibitors in human urine, for example, provides a foundation for understanding how these compounds are processed in the body and their potential efficacy and safety as medications (Balani et al., 1995).